Cas no 2138154-58-0 (ethyl 5-amino-4-(2-methoxyethyl)-1-(propan-2-yl)-1H-pyrazole-3-carboxylate)

• Product Name: ethyl 5-amino-4-(2-methoxyethyl)-1-(propan-2-yl)-1H-pyrazole-3-carboxylate
• CAS No: 2138154-58-0
• MF: C₁₂H₂₁N₃O₃
• MW: 255.31344294548
• CID: 5874825
• PubChem ID: 165607412
• Update Time: 2025-10-05

ethyl 5-amino-4-(2-methoxyethyl)-1-(propan-2-yl)-1H-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2138154-58-0
• ethyl 5-amino-4-(2-methoxyethyl)-1-(propan-2-yl)-1H-pyrazole-3-carboxylate
• EN300-784095

• Inchi： 1S/C12H21N3O3/c1-5-18-12(16)10-9(6-7-17-4)11(13)15(14-10)8(2)3/h8H,5-7,13H2,1-4H3
• InChI Key： NYCJUTANINHOTL-UHFFFAOYSA-N
• SMILES： O(C)CCC1C(C(=O)OCC)=NN(C=1N)C(C)C

Computed Properties

• Exact Mass: 255.15829154g/mol
• Monoisotopic Mass: 255.15829154g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 79.4Ų

Additional information on ethyl 5-amino-4-(2-methoxyethyl)-1-(propan-2-yl)-1H-pyrazole-3-carboxylate

Research Brief on Ethyl 5-amino-4-(2-methoxyethyl)-1-(propan-2-yl)-1H-pyrazole-3-carboxylate (CAS: 2138154-58-0)

Ethyl 5-amino-4-(2-methoxyethyl)-1-(propan-2-yl)-1H-pyrazole-3-carboxylate (CAS: 2138154-58-0) is a pyrazole derivative that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This compound belongs to a class of heterocyclic molecules known for their diverse pharmacological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The structural features of this compound, particularly the presence of amino and methoxyethyl groups, make it a promising candidate for further investigation in the development of novel therapeutic agents.

Recent studies have focused on the synthesis and characterization of ethyl 5-amino-4-(2-methoxyethyl)-1-(propan-2-yl)-1H-pyrazole-3-carboxylate, with an emphasis on optimizing its yield and purity. Advanced spectroscopic techniques such as NMR, IR, and mass spectrometry have been employed to confirm the molecular structure and purity of the compound. These studies have demonstrated that the compound can be synthesized efficiently under mild reaction conditions, making it a viable candidate for large-scale production.

In the context of biological activity, preliminary in vitro studies have shown that ethyl 5-amino-4-(2-methoxyethyl)-1-(propan-2-yl)-1H-pyrazole-3-carboxylate exhibits moderate inhibitory effects on certain enzymes and receptors implicated in inflammatory and neoplastic diseases. For instance, the compound has been tested against cyclooxygenase-2 (COX-2) and matrix metalloproteinases (MMPs), both of which are key targets in the treatment of inflammation and cancer. While the exact mechanism of action remains to be fully elucidated, these findings suggest that the compound may serve as a lead structure for the development of more potent and selective inhibitors.

Further research has explored the potential of ethyl 5-amino-4-(2-methoxyethyl)-1-(propan-2-yl)-1H-pyrazole-3-carboxylate as a building block in the synthesis of more complex molecules. Its reactive amino and ester functional groups allow for facile derivatization, enabling the creation of a diverse library of analogs. This approach has been particularly valuable in structure-activity relationship (SAR) studies aimed at identifying compounds with enhanced pharmacological profiles. Several analogs have already shown improved potency and selectivity in preclinical models, highlighting the versatility of this scaffold.

Despite these promising developments, challenges remain in the translation of ethyl 5-amino-4-(2-methoxyethyl)-1-(propan-2-yl)-1H-pyrazole-3-carboxylate into clinical applications. Issues such as bioavailability, metabolic stability, and toxicity need to be addressed through comprehensive pharmacokinetic and toxicological studies. Additionally, further mechanistic studies are required to fully understand the compound's interactions with biological targets and its potential off-target effects. Collaborative efforts between academic researchers and pharmaceutical companies will be essential to overcome these hurdles and advance the compound through the drug development pipeline.

In conclusion, ethyl 5-amino-4-(2-methoxyethyl)-1-(propan-2-yl)-1H-pyrazole-3-carboxylate (CAS: 2138154-58-0) represents a promising scaffold in medicinal chemistry with potential applications in the treatment of various diseases. Ongoing research efforts are focused on optimizing its synthesis, elucidating its mechanism of action, and developing more potent analogs. As our understanding of this compound continues to grow, it is expected to play an increasingly important role in the discovery of new therapeutic agents.